6-bromo-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: 6-bromo-N-(2-methylphenyl)-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C17H12BrNO3/c1-10-4-2-3-5-14(10)19-16(20)13-9-11-8-12(18)6-7-15(11)22-17(13)21/h2-9H,1H3,(H,19,20)
• InChI Key: FPDWINVTVNSHHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=O
• Molecular Formula: C17H12BrNO3
• Molecular Weight: 358.2 g/mol

Description

The compound “6-bromo-N-(2-methylphenyl)-2-oxo-2H-chromene-3-carboxamide” is likely a derivative of chromene, a heterocyclic compound that consists of a benzene ring fused to a pyran ring. The “6-bromo” indicates a bromine atom at the 6th position of the chromene ring. The “N-(2-methylphenyl)” suggests a 2-methylphenyl group attached to the nitrogen atom of the carboxamide group. The “2-oxo” indicates a carbonyl group at the 2nd position of the chromene ring.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the chromene ring system, the bromine atom at the 6th position, and the carboxamide group attached to the nitrogen atom. The presence of these functional groups would likely influence the compound’s reactivity and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine atom might increase the compound’s molecular weight and could potentially affect its solubility in various solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, it could be interesting to investigate whether this compound has any biological activity and could potentially be used as a drug.